Lead metaborate
Overview
Description
Lead metaborate is an inorganic compound composed of lead and boron with the chemical formula PbB2O4. It is a white crystalline solid with a melting point of 848°C and a density of 6.2 g/cm3. This compound is used in a variety of applications, including scientific research, lab experiments, and industrial processes. In
Scientific Research Applications
Ballistic Impact Behavior of Composites : Lead metaborate nanoparticles were used as nano-fillers to enhance the ballistic performance of aramid fabrics. The nanoparticles increased the ballistic absorbed energy values of the aramid/epoxy laminates, indicating improved impact resistance and energy dissipation capabilities (Demircioğlu et al., 2021).
Synthesis of New Lead(II) Borates : By adjusting the pH values of reaction systems using this compound as the starting material, new lead(II) borates were synthesized. These materials showed potential for applications in nonlinear optics due to their strong second harmonic generation (SHG) response (Song et al., 2013).
Nanostructure Synthesis : Amorphous this compound nanostructures were synthesized using a simple and cost-effective method, showing potential for various applications given their direct band gap of 4.6 eV (Bulbul & Beyaz, 2020).
Copper-Lead and Copper-Zinc Borate Glasses : The study of copper-lead and copper-zinc borate glasses revealed correlations between their structure and mechanical properties. This research is significant for understanding how different cations affect the properties of borate glasses (Yao et al., 2016).
Genotoxic Effects of Lead : Although not directly about this compound, this study discusses the broader context of lead's toxicity, including its mutagenic, clastogenic, and carcinogenic properties, which is relevant given this compound's lead content (García-Léston et al., 2010).
Lead Borate Glass Structure : The study of lead borate glasses provided insights into their structure, which is relevant for understanding the properties of this compound in glass and ceramic applications (Stentz et al., 2000).
Mechanism of Action
Target of Action
Lead metaborate, also known as lead borate, primarily targets P53 mutant cancer cells . The P53 protein is a tumor suppressor, and mutations in this protein are often responsible for tumorigenic development .
Mode of Action
Lead borate nanoparticles (LB-Np) have been synthesized and their effects on P53 mutant cancer cells have been investigated . This indicates that LB-Np has a selective anti-cancer activity .
Biochemical Pathways
Lead ions enter the interior of microbial cells mainly through two pathways :
Pharmacokinetics
The pharmacokinetics of lead compounds, including this compound, is a complex process that involves absorption, distribution, metabolism, and excretion (ADME) . .
Result of Action
This indicates that LB-Np has a selective anti-cancer activity .
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
Lead compounds are known to interact with various enzymes, proteins, and other biomolecules, often inhibiting their function
Cellular Effects
Lead compounds, including lead metaborate, can have significant effects on cellular processes. They can disrupt energy metabolism, apoptosis, and cell signaling
Molecular Mechanism
Lead compounds are known to exert their effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Temporal Effects in Laboratory Settings
It is known that lead compounds can have long-term effects on cellular function
Dosage Effects in Animal Models
Lead toxicity is a serious health concern in many animal species, including ruminants, dogs, and poultry
Metabolic Pathways
Lead compounds are known to disrupt various metabolic pathways
Transport and Distribution
Lead compounds are known to be transported and distributed within cells and tissues
Subcellular Localization
Lead compounds are known to accumulate mainly in the nucleus of cells
Properties
IUPAC Name |
lead(2+);oxido(oxo)borane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2BO2.Pb/c2*2-1-3;/q2*-1;+2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPPSOOVFTBGHBI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(=O)[O-].B(=O)[O-].[Pb+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
B2O4Pb |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801014511 |
Source
|
| Record name | Lead metaborate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801014511 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
293 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
White odorless powder; Insoluble in water; [Alfa Aesar MSDS] |
Source
|
| Record name | Lead metaborate | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/9498 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
CAS No. |
14720-53-7 |
Source
|
| Record name | Lead metaborate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014720537 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Lead metaborate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801014511 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Lead metaborate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.035.224 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | LEAD METABORATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8919V1GL3R | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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